ethyl 2-[(4-methyl-3-nitrobenzoyl)amino]benzoate

• IUPAC Name: ethyl 2-[(4-methyl-3-nitrobenzoyl)amino]benzoate
• InChI: InChI=1S/C17H16N2O5/c1-3-24-17(21)13-6-4-5-7-14(13)18-16(20)12-9-8-11(2)15(10-12)19(22)23/h4-10H,3H2,1-2H3,(H,18,20)
• InChI Key: FQAIWOSBTHUSQR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CC=C1NC(=O)C2=CC(=C(C=C2)C)[N+](=O)[O-]
• Molecular Formula: C17H16N2O5
• Molecular Weight: 328.32 g/mol

Description

Ethyl 2-[(4-methyl-3-nitrobenzoyl)amino]benzoate is a chemical compound studied in various contexts, including its synthesis, molecular structure, and chemical properties. Although not directly mentioned in available studies, its structure relates closely to compounds studied for their hydrogen-bonding capabilities and interactions in solid-state forms, indicating its potential relevance in materials science and pharmacology.

Synthesis Analysis

The synthesis of related compounds, such as ethyl 3-amino-2-[(2'-cyanobiphenyl-4-yl) methylamino]benzoate, involves starting materials like ethyl 2-[(2'-cyanobiphenyl-4-yl) methylamino]-3-nitrobenzoate, reduced using hydrazine hydrate with Pb/C as a catalyst to achieve high yields (Fang Qiao-yun, 2012). This provides insight into potential synthetic routes for ethyl 2-[(4-methyl-3-nitrobenzoyl)amino]benzoate.

Molecular Structure Analysis

The molecular structure is closely related to compounds such as methyl 3-nitro-4-[(5-phenyl-1H-pyrazol-3-yl)amino]benzoate, where molecules are linked into chains by hydrogen bonds, showing a polarized molecular-electronic structure (J. Portilla et al., 2007). This provides a basis for understanding the molecular arrangement and electronic properties of ethyl 2-[(4-methyl-3-nitrobenzoyl)amino]benzoate.

Chemical Reactions and Properties

Chemical reactions, particularly those involving nitro groups, have been explored, such as the influence of the nitro-group on the alkaline hydrolysis rates of ethyl nitrobenzoates (Y. Iskander et al., 1966). This can provide insights into the reactivity of the nitro group in the context of ethyl 2-[(4-methyl-3-nitrobenzoyl)amino]benzoate.

Physical Properties Analysis

While specific studies on the physical properties of ethyl 2-[(4-methyl-3-nitrobenzoyl)amino]benzoate were not found, related compounds provide a framework. For instance, the structural analysis and hydrogen bonding in similar compounds suggest solid-state characteristics that could be applied to understand its physical behavior (J. Portilla et al., 2007).

Chemical Properties Analysis

Chemical properties, particularly related to electron distribution and hydrogen bonding, can be inferred from studies on similar molecular structures. For instance, the polarized structure observed in methyl 4-[(5-methyl-1H-pyrazol-3-yl)amino]-3-nitrobenzoate might reflect similar electronic characteristics in ethyl 2-[(4-methyl-3-nitrobenzoyl)amino]benzoate, influencing its reactivity and interactions (J. Portilla et al., 2007).